Cas no 137512-74-4 (Emamectin B1 Benzoate (Mixture of B1a and B1b))

• Product Name: Emamectin B1 Benzoate (Mixture of B1a and B1b)
• CAS No: 137512-74-4
• MF: C₅₆H₈₁NO₁₅
• MW: 1008.2
• CID: 93533
• PubChem ID: 11650986
• Update Time: 2024-11-08

Emamectin B1 Benzoate (Mixture of B1a and B1b) Chemical and Physical Properties

Names and Identifiers

• Methylamino abamectin benzoate
• (4''R)-4''-Deoxy-4''-(methylamino)-avermectin B1 benzoate(salt)
• Avermectin b1, 4''-deoxy-4''-(methylamino)-, (4''R)-,benzoate (salt)
• (4''r)-4''-deoxy-4''-(methylamino)avermectin b1 benzoate
• (2aE,4E,5'S,6S,6'R,7S,8E,11R,13S,15S,17aR,20R,20aR,20bS)-20,20b-dihydroxy-5',6,8,19-tetramethyl-6'-[(1S)-1-methylpropyl]-17-oxo-5',6,6',10,11,14,15,17,17a,20,20a,20b-dodecahydro-2H,7H-spiro[11,15-methanofuro[4,3,2-pq][2,6]benzodioxacyclooctadecine-13,2'-pyran]-7-yl 2,6-dideoxy-3-O-methyl-4-O-[2,4,6-trideoxy-3-O-methyl-4-(methylammonio)-α-L-arabino-hexopyranosyl]-α-L-arabino-hexopyranoside benzoate
• (1'R,2S,4'S,5S,6R,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-6-[(2R)-2-Butanyl]-21',24'-dihydroxy-5,11',13',22'-tetramethyl-2'-oxo-5,6-dihydrospiro[pyran-2,6'-[3,7,19]trioxatetracyclo[15.6.1.14,8.020,24]pentacosa[10,14,16,22]tetraen]-12'-yl 2,6-dideoxy-3-O-methyl-4-O-[2,4,6-trideoxy-3-O-methyl-4-(methylammonio)-β-L-arabino-hexopyranosyl]-β-L-arabino-hexopyranoside benzoate
• Emanectin Benzoate
• Epimethylamino-4''-deoxyavermectin b1a and b1b benzoates
• emamectin,benzoate
• Emamectin B1 Benzoate (Mixture of B1a and B1b)
• Methylamino abamectin benzoate(salt)
• CHEMBL1883852
• AKOS025311598
• 1ST25001
• Emamectin benzoate
• 155569-91-8
• SCHEMBL4291571
• GCKZANITAMOIAR-XWVCPFKXSA-N
• AS-72351
• (4/'/'R)-4/'/'-DEOXY-4/'/'-(METHYLAMINO)AVERMECTIN B1 BENZOATE
• 137512-74-4
• S4423
• MK-244
• F21369
• Emamectin

• Inchi： 3
• InChI Key： GCKZANITAMOIAR-XWVCPFKXSA-N
• SMILES： O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@]3([H])C[C@@]([H])(C[C@]4(C=C[C@H](C)[C@@]([H])([C@@H](C)CC)O4)O3)OC([C@]3([H])C=C(C)[C@H]([C@]1([H])[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)NC)OC)OC.OC(C1C=CC=CC=1)=O |c:2,t:4,10|

Computed Properties

• Exact Mass: 1007.56062088g/mol
• Monoisotopic Mass: 1007.56062088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 72
• Rotatable Bond Count: 10
• Complexity: 1850
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 199Ų

Experimental Properties

• Color/Form: White or light yellow crystalline powder.
• Melting Point: 146-150°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• LogP: log Kow = 5.0 at pH 7 /Emamectin benzoate/
• pka: 4.2; 7.6(at 25℃)
• Specific Rotation: D -6.9° (c = 0.5% in methanol)

Emamectin B1 Benzoate (Mixture of B1a and B1b) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Toxicity：LD50 in mallard ducks, northern bobwhite quail (mg/kg): 76, 264 orally (Chukwudebe)
• Storage Condition：Refrigerator